Cas no 7464-31-5 (Mannitol,6-deoxy-3-O-(hydroxymethyl)-4,5-O-methylene-, triacetate, L- (8CI))

• Product Name: Mannitol,6-deoxy-3-O-(hydroxymethyl)-4,5-O-methylene-, triacetate, L- (8CI)
• CAS No: 7464-31-5
• MF: C₁₄H₂₂O₉
• MW: 334.319085597992
• CID: 579289
• PubChem ID: 345981
• Update Time: 2025-04-19

Mannitol,6-deoxy-3-O-(hydroxymethyl)-4,5-O-methylene-, triacetate, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Mannitol,6-deoxy-3-O-(hydroxymethyl)-4,5-O-methylene-, triacetate, L- (8CI)
• [2-acetyloxy-3-(acetyloxymethoxy)-3-(5-methyl-1,3-dioxolan-4-yl)propyl] acetate
• 7464-31-5
• NSC403967
• DTXSID30323416
• NSC-403967

• Inchi： 1S/C14H22O9/c1-8-13(21-6-19-8)14(22-7-20-10(3)16)12(23-11(4)17)5-18-9(2)15/h8,12-14H,5-7H2,1-4H3
• InChI Key： AMGNJAJGVCORIQ-UHFFFAOYSA-N
• SMILES： O1COC(C)C1C(C(COC(C)=O)OC(C)=O)OCOC(C)=O

Computed Properties

• Exact Mass: 334.12636
• Monoisotopic Mass: 334.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.212
• Boiling Point: 421.8°Cat760mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.457
• PSA: 106.59